3-Fluoro-2-iodobenzonitrile

• IUPAC Name: 3-fluoro-2-iodobenzonitrile
• InChI: InChI=1S/C7H3FIN/c8-6-3-1-2-5(4-10)7(6)9/h1-3H
• InChI Key: LOHHYNZRGUOISS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)I)C#N
• Molecular Formula: C7H3FIN
• DSSTOX Substance ID: DTXSID90652931
• Molecular Weight: 247.01 g/mol
• CAS No.: 916792-62-6

Description

3-Fluoro-2-iodobenzonitrile is a chemical compound with the molecular formula C7H3FIN. It is a solid substance and is used in various chemical reactions due to its reactivity.

Molecular Structure Analysis

The molecular weight of this compound is 247.01. The structure contains a benzene ring with a cyano group and iodine and fluorine substituents.

Physical and Chemical Properties Analysis

This compound is a solid substance. It has a melting point of 88-90°C. The compound should be stored in a dark place, sealed in dry conditions, at a temperature of 2-8°C.

Scientific Research Applications

Structural and Electronic Properties

• Energetic and Structural Study : Research has focused on the energetic and structural properties of fluorobenzonitriles, including 3-fluorobenzonitrile. These studies involve determining the enthalpies of formation, vaporization, and sublimation. Theoretical calculations of gas-phase enthalpies, basicities, proton and electron affinities, and adiabatic ionization enthalpies provide insights into their electronic properties. This is crucial for understanding the behavior of these compounds in various applications (Ribeiro da Silva et al., 2012).

Halogen-Cyano Interactions

• Thermodynamic and Aromaticity Studies : A study on iodobenzonitrile, closely related to 3-fluoro-2-iodobenzonitrile, examined the standard molar enthalpies of formation and the strength of halogen-halogen and halogen-cyano intermolecular interactions. These interactions are critical in determining the stability and reactivity of such compounds (Rocha et al., 2013).

Synthesis and Productivity

• Synthesis of Derivatives : Studies have been conducted on the synthesis of 3-fluoro-4-methylbenzonitrile, indicating the practical importance of these compounds in the development of new pesticides and potentially other products. The success rate and control over the synthesis process are key aspects of these studies (Min, 2006).

Microwave Spectroscopy and Molecular Structure

• Spectroscopy and Quadrupole Coupling : Investigations using microwave spectroscopy, focusing on difluorobenzonitrile, have provided insights into the molecular structure and electron distribution within these compounds. This information is essential for understanding the physical and chemical characteristics of this compound and related molecules (Onda et al., 2002).

Radiochemistry and PET Imaging

• Radiotracer Development : The development of radiotracers like [(18)F]FPEB, which includes fluorobenzonitrile derivatives, demonstrates the use of these compounds in PET imaging for neurological research. This illustrates the importance of this compound derivatives in medical imaging and diagnostics (Lim et al., 2014).

Palladium-Catalyzed Reactions

• Organic Synthesis Applications : Studies on palladium(0)-catalyzed annulation using iodobenzonitrile derivatives, including 2-iodobenzonitrile, have demonstrated the utility of these compounds in synthesizing complex organic molecules, which could have implications in pharmaceutical and material science (Pletnev et al., 2002).

Fluorinated Benzonitriles in Spectroscopy

• Rotational Spectra Study : Research involving the rotational spectra of fluorinated benzonitriles, like 3-fluorobenzonitrile, helps in understanding the effects of fluorination on benzonitrile's molecular geometry and electronic structure. Such studies are fundamental in the fields of chemistry and materials science (Kamaee et al., 2015).

Vibrational Spectra and NLO Activity

• Analysis of Vibrational Spectra : Investigations into the vibrational spectra and non-linear optical (NLO) activity of fluorobenzonitrile derivatives demonstrate their potential in optical applications and materials science. Such studies explore the electronic transitions and thermodynamic properties of these compounds (Ajaypraveenkumar et al., 2017).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can be harmful if swallowed. Precautionary measures include avoiding dust formation, avoiding breathing in mist, gas, or vapors, and avoiding contact with skin and eyes.